molecular formula C9H5BrCl2N2 B577940 3-Bromo-6,8-dichloroquinolin-4-amine CAS No. 1209763-24-5

3-Bromo-6,8-dichloroquinolin-4-amine

Cat. No.: B577940
CAS No.: 1209763-24-5
M. Wt: 291.957
InChI Key: HMFJOXHNNYPFEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-6,8-dichloroquinolin-4-amine is a halogenated quinoline derivative characterized by a bromine atom at position 3, chlorine atoms at positions 6 and 8, and an amine group at position 2. Halogenated quinolines are often studied for their electronic and steric effects, which influence reactivity and biological activity .

Properties

CAS No.

1209763-24-5

Molecular Formula

C9H5BrCl2N2

Molecular Weight

291.957

IUPAC Name

3-bromo-6,8-dichloroquinolin-4-amine

InChI

InChI=1S/C9H5BrCl2N2/c10-6-3-14-9-5(8(6)13)1-4(11)2-7(9)12/h1-3H,(H2,13,14)

InChI Key

HMFJOXHNNYPFEN-UHFFFAOYSA-N

SMILES

C1=C(C=C2C(=C(C=NC2=C1Cl)Br)N)Cl

Synonyms

4-Amino-3-bromo-6,8-dichloroquinoline

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-bromo-6,8-dichloroquinolin-4-amine with analogous halogenated quinoline derivatives, focusing on synthesis, physicochemical properties, and structural features.

6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine (Compound 8)

  • Synthesis: Synthesized via a one-step protocol by refluxing 6-bromo-4-chloroquinoline with 3-(difluoromethyl)aniline in ethanol, followed by purification (83% yield) .
  • Structural Features : Features a bromine at position 6 and a difluoromethylphenyl group at the 4-amine position. The difluoromethyl group introduces steric bulk and electronic effects distinct from chloro or bromo substituents.
  • Physicochemical Properties: Melting Point: 272–274°C . NMR Data: Distinct ¹H-NMR signals at δ 11.30 (s, NH) and δ 7.14 (t, J=55.7 Hz, CF2H), with ¹³C-NMR confirming the quinoline backbone and difluoromethyl group . Crystallography: Single-crystal X-ray analysis revealed disorder in the difluoromethyl group (70:30 ratio) and planar quinoline geometry stabilized by π-stacking .

4-Chloro-6-bromoquinoline (Precursor to Compound 8)

  • Role in Synthesis : Serves as a key intermediate for introducing bromine and chlorine at positions 6 and 4, respectively. Reactivity at the 4-position enables nucleophilic substitution with amines .
  • Contrast with Target Compound : The absence of chlorine at position 8 and the presence of a leaving group (Cl) at position 4 highlight differences in substitution patterns and synthetic versatility.

Chloroaniline Derivatives (e.g., 3-Chloroaniline)

Data Table: Key Properties of Compared Compounds

Compound Name Substituents Synthesis Yield Melting Point (°C) Key NMR Features (¹H/¹³C)
3-Bromo-6,8-dichloroquinolin-4-amine 3-Br, 6-Cl, 8-Cl, 4-NH2 Not Reported Not Reported Hypothetical δ 8.5–9.0 (quinoline H), Br/Cl shifts
6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine 6-Br, 4-NH-(3-CF2H-Ph) 83% 272–274 δ 11.30 (NH), δ 7.14 (CF2H)
4-Chloro-6-bromoquinoline 4-Cl, 6-Br Not Reported Not Reported δ 8.56 (H-3), δ 8.17 (H-5)
3-Chloroaniline 3-Cl, -NH2 Not Applicable Not Reported δ 6.6–7.2 (aromatic H)

Key Research Findings and Implications

Synthetic Efficiency: The high yield (83%) of Compound 8 underscores the efficiency of one-step nucleophilic aromatic substitution for functionalizing quinolines . For 3-bromo-6,8-dichloroquinolin-4-amine, multi-step synthesis involving sequential halogenation may be required.

Substituent Effects: Electron-Withdrawing Groups: Chlorine and bromine at positions 6 and 8 enhance electrophilicity at the 4-position, facilitating amine substitution. Steric Hindrance: The dichloro substitution in the target compound may reduce reactivity compared to mono-halogenated analogs like 4-chloro-6-bromoquinoline.

Biological Relevance : Difluoromethyl groups (as in Compound 8) improve metabolic stability and lipophilicity, whereas dichloro/bromo motifs may enhance target binding via halogen bonds .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.